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Compound of Interest

Compound Name: Humantenmine

Cat. No.: B199024

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation of Humantenmine stock
solutions for use in cell culture experiments. This document also summarizes the known
biological activities and physicochemical properties of Humantenmine to guide researchers in
its effective application.

Introduction to Humantenmine

Humantenmine is a complex indole alkaloid isolated from plants of the Gelsemium genus. It is
recognized for its potential therapeutic applications, although it also exhibits significant toxicity.
Accurate and reproducible in vitro studies are fundamental to understanding its mechanism of
action and potential for drug development. The proper preparation of stock solutions is a critical
first step for any cell-based assay.

Physicochemical and Storage Information

A summary of the key quantitative data for Humantenmine is provided in Table 1. This
information is essential for accurate stock solution preparation and storage.
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Property Value Citation(s)
Molecular Formula C19H22N203 [1]
Molecular Weight 326.39 g/mol [1]
Off-white to light yellow
Appearance ) ]
crystalline solid
Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, Acetone
Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]
-80°C for up to 6 months;
Stock Solution Storage -20°C for up to 1 month

(protect from light)

Preparation of Humantenmine Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Humantenmine in DMSO.
It is crucial to use high-purity Humantenmine and sterile, anhydrous DMSO suitable for cell
culture applications. All procedures should be performed in a sterile environment, such as a
laminar flow hood.

Materials

e Humantenmine powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

e Vortex mixer

 Sterile pipette tips
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e 0.22 pum syringe filter with a compatible membrane (e.g., PTFE)

Protocol

o Calculate the required mass of Humantenmine:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 326.39 g/mol = 3.2639 mg
» Weighing Humantenmine:

o In a sterile environment, carefully weigh out the calculated amount of Humantenmine
powder using a calibrated analytical balance.

e Dissolving in DMSO:
o Transfer the weighed Humantenmine powder to a sterile amber microcentrifuge tube.

o Add the calculated volume of sterile, anhydrous DMSO (in this case, 1 mL for a 10 mM
solution).

o Vortex the tube until the Humantenmine is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary.[2]

 Sterilization (Optional but Recommended):

o To ensure the sterility of the stock solution, it can be filtered through a 0.22 pum syringe
filter compatible with DMSO (e.g., PTFE membrane) into a new sterile amber tube.[3][4]
This step is particularly important if the initial materials were not handled in a completely
aseptic manner.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.
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o Clearly label the aliquots with the compound name, concentration, date, and your initials.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1] Always protect the solution from light.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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